Ethyl 4-(4-fluorophenyl)-2-[2-(morpholin-4-yl)acetamido]thiophene-3-carboxylate

• IUPAC Name: ethyl 4-(4-fluorophenyl)-2-[(2-morpholin-4-ylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C19H21FN2O4S/c1-2-26-19(24)17-15(13-3-5-14(20)6-4-13)12-27-18(17)21-16(23)11-22-7-9-25-10-8-22/h3-6,12H,2,7-11H2,1H3,(H,21,23)
• InChI Key: XUSFWSVQUDIMLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)F)NC(=O)CN3CCOCC3
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol
• CAS No.: 304683-59-8

Description

Ethyl 4-(4-fluorophenyl)-2-[2-(morpholin-4-yl)acetamido]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H21FN2O4S and its molecular weight is 392.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Processes

  Research has focused on efficient synthesis methods for related compounds, utilizing techniques like S-arylation. These processes are crucial for developing potent inhibitors with applications in cancer treatment, as demonstrated in studies where compounds exhibited significant cytotoxic activity against various human cancer cell lines (Riadi et al., 2021).

• Structural Analysis

  The detailed structural characterization of similar compounds has been achieved through techniques such as NMR, IR, Mass spectral studies, and single-crystal X-ray diffraction. These studies are foundational in understanding the molecular basis of the compound's interaction with biological targets (Mamatha S.V et al., 2019).

Biological Evaluation and Therapeutic Potential

• Anti-Cancer Activity

  Compounds synthesized with similar structures have shown potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, indicating potential as effective anti-cancer agents. This highlights the relevance of such compounds in developing new cancer therapies (Riadi et al., 2021).

• Antimicrobial and Antioxidant Properties

  Studies on related molecules have also revealed remarkable antimicrobial activities, including against tuberculosis, and superior antioxidant properties. These findings suggest potential applications in addressing infectious diseases and oxidative stress-related conditions (Mamatha S.V et al., 2019).

• Hepatitis B Inhibition

  The development of new inhibitors for hepatitis B is another critical area of research. Compounds with similar structures have demonstrated nanomolar inhibitory activity against HBV in vitro, showcasing the potential for new hepatitis B therapies (Ivachtchenko et al., 2019).